Cas no 2228616-35-9 (N-3-(1,1-difluoro-3-hydroxypropyl)phenylacetamide)

N-3-(1,1-difluoro-3-hydroxypropyl)phenylacetamide is a fluorinated organic compound featuring a phenylacetamide core substituted with a 1,1-difluoro-3-hydroxypropyl group at the meta position. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydroxyl group provides a reactive handle for further derivatization, enabling the incorporation of this moiety into more complex structures. Its unique combination of fluorine substitution and a polar hydroxypropyl chain contributes to improved bioavailability and binding affinity in target applications. This compound is particularly useful in the development of bioactive molecules where fluorine incorporation is desired for tuning physicochemical properties.
N-3-(1,1-difluoro-3-hydroxypropyl)phenylacetamide structure
2228616-35-9 structure
Product Name:N-3-(1,1-difluoro-3-hydroxypropyl)phenylacetamide
CAS No:2228616-35-9
MF:C11H13F2NO2
MW:229.22323012352
CID:6069925
PubChem ID:165699410
Update Time:2025-06-11

N-3-(1,1-difluoro-3-hydroxypropyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-3-(1,1-difluoro-3-hydroxypropyl)phenylacetamide
    • EN300-1955363
    • N-[3-(1,1-difluoro-3-hydroxypropyl)phenyl]acetamide
    • 2228616-35-9
    • Inchi: 1S/C11H13F2NO2/c1-8(16)14-10-4-2-3-9(7-10)11(12,13)5-6-15/h2-4,7,15H,5-6H2,1H3,(H,14,16)
    • InChI Key: XVOWGBNLFUIKHX-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)NC(C)=O)(CCO)F

Computed Properties

  • Exact Mass: 229.09143498g/mol
  • Monoisotopic Mass: 229.09143498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.3Ų

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Additional information on N-3-(1,1-difluoro-3-hydroxypropyl)phenylacetamide

Comprehensive Overview of N-3-(1,1-difluoro-3-hydroxypropyl)phenylacetamide (CAS No. 2228616-35-9)

N-3-(1,1-difluoro-3-hydroxypropyl)phenylacetamide (CAS No. 2228616-35-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a difluoro-hydroxypropyl moiety attached to a phenylacetamide backbone, making it a promising candidate for various applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for fluorinated pharmaceuticals, given the increasing demand for fluoro-containing compounds in modern medicine.

The compound's CAS number 2228616-35-9 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular structure combines the stability of an aromatic ring with the reactivity of a hydroxypropyl group, offering versatility in synthetic pathways. Recent studies highlight its role in the development of targeted therapies, especially in areas like enzyme inhibition and receptor modulation. These applications align with current trends in personalized medicine, where precision and efficacy are paramount.

One of the most searched questions related to N-3-(1,1-difluoro-3-hydroxypropyl)phenylacetamide is its synthetic route and scalability. Industry experts emphasize the importance of optimizing its production to meet the growing needs of high-value intermediates in drug manufacturing. Additionally, its solubility and stability under physiological conditions are frequently discussed topics, as these properties directly impact its bioavailability and therapeutic potential.

Another hot topic is the compound's potential role in green chemistry. With sustainability becoming a priority, researchers are exploring eco-friendly synthesis methods for fluorinated compounds like this one. The incorporation of biocatalysts and microwave-assisted reactions has shown promise in reducing waste and energy consumption, addressing the environmental concerns associated with traditional chemical processes.

In the context of drug delivery systems, N-3-(1,1-difluoro-3-hydroxypropyl)phenylacetamide is being investigated for its compatibility with nanocarriers and liposomal formulations. These advancements are particularly relevant to the treatment of chronic diseases, where controlled release and targeted action are essential. The compound's hydrophilic-lipophilic balance makes it an attractive candidate for such applications, further driving its demand in the pharmaceutical industry.

From a commercial perspective, the global market for fluorinated fine chemicals is expanding rapidly, with CAS No. 2228616-35-9 positioned as a key player. Analysts predict increased investment in its research and development, especially in regions like North America and Asia-Pacific, where pharmaceutical innovation is thriving. Companies specializing in custom synthesis and contract manufacturing are actively listing this compound in their portfolios, catering to the needs of academic and industrial clients alike.

In summary, N-3-(1,1-difluoro-3-hydroxypropyl)phenylacetamide (CAS No. 2228616-35-9) represents a cutting-edge compound with multifaceted applications. Its relevance to drug discovery, sustainable chemistry, and advanced therapeutics underscores its importance in contemporary scientific and industrial landscapes. As research progresses, this compound is expected to unlock new possibilities in precision medicine and material innovation, solidifying its place in the future of chemical sciences.

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